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Compound of Interest

Compound Name: Basic blue 99

Cat. No.: B008370

An In-depth Technical Guide to Basic Blue 99 (CAS No. 68123-13-7)

Introduction

Basic Blue 99, identified by CAS number 68123-13-7, is a synthetic, direct, non-oxidative hair
colorant.[1][2] It is classified as a haphthoquinoneimine color and is primarily used in temporary
and semi-permanent hair dye formulations to impart a blue or dark blue color.[2][3][4] The dye
functions by depositing color onto the hair fiber, which is subsequently removed by
shampooing.[2] In addition to cosmetics, it sees use in histological and biological staining for
microscopy and as a pH indicator in chemical analysis.[5] Its molecular structure features a
complex polycyclic system with a naphthoquinoneimine core, which is responsible for its
chromophoric properties.[6] This guide provides a comprehensive overview of its chemical
properties, composition, toxicology, and the experimental protocols used in its safety
assessment.

Chemical and Physical Properties

Basic Blue 99 is a dark blue to black, odorless powder.[7][8] It is soluble in water, ethanol, and
isopropyl alcohol.[5] The dye's cationic nature, due to its quaternary ammonium group,
facilitates ionic binding to the keratin in hair fibers.[6]

Table 1: Chemical Identifiers and Physical Properties of Basic Blue 99
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Property Value Reference
CAS Number 68123-13-7 [7]
EC Number 268-544-3 [6]
C.l. Number 56059 [6]
Molecular Formula C19H20BrCIN4O2 [7]
Molecular Weight 451.7 g/mol [7]

[3-[(4,8-diamino-6-bromo-5-
hydroxy-1-oxonaphthalen-2-

IUPAC Name i ) [51[7]
ylidene)amino]phenyl]-

trimethylazanium;chloride

Physical Form Solid Powder [8]

Color Dark Blue / Black [5][8]
Melting Point >200°C [5]

Boiling Point 724.99 °C (estimated) [3][9]
Density 2.19 g/cm3 (at 20°C) [3][10]
Water Solubility 1.37 - 13.74 g/L (at 20°C) [6][10][11]
Log Kow (LogP) -0.88 (calculated) [3]

| Amax | 645 nm |[5] |

Composition and Impurities

Commercial Basic Blue 99 is not a pure substance but a mixture. The dye content typically
ranges from 60% to 63%.[1][12] The European Commission's Scientific Committee on
Consumer Safety (SCCS) has noted significant batch-to-batch variability, with some batches
containing up to 40 chemical analogues and isomers.[13] This variability has led to difficulties in
concluding its safety for cosmetic use in the European Union.[13][14]

Table 2: Typical Composition of Commercial Basic Blue 99
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Component Percentage (%) Reference
Basic Blue 99 Dye 60.7% - 63% [1]1[15]
Sugar ~25.7% [1][15]
Inorganic Salts ~11.8% [15]
Volatile Matter / Water ~1.8% [1][15]

| Iron | <100 ppm |[15] |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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